Cas no 1214355-52-8 (2',3-Difluorobiphenyl-2-carboxaldehyde)

• Product Name: 2',3-Difluorobiphenyl-2-carboxaldehyde
• CAS No: 1214355-52-8
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• CID: 4998968
• Update Time: 2025-06-22

2',3-Difluorobiphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',3-Difluorobiphenyl-2-carboxaldehyde

• Inchi： 1S/C13H8F2O/c14-12-6-2-1-4-10(12)9-5-3-7-13(15)11(9)8-16/h1-8H
• InChI Key： PRJLJLHRYOZKMS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',3-Difluorobiphenyl-2-carboxaldehyde

Introduction to 2',3-Difluorobiphenyl-2-carboxaldehyde (CAS No: 1214355-52-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2',3-Difluorobiphenyl-2-carboxaldehyde, identified by the chemical identifier CAS No: 1214355-52-8, is a fluorinated aromatic aldehyde that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, featuring a biphenyl core substituted with fluorine atoms at the 2' and 3' positions, exhibits distinct electronic and steric characteristics that make it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The biphenyl moiety is a well-known pharmacophore in drug design, contributing to the binding affinity and selectivity of many therapeutic agents. The introduction of fluorine atoms at the 2' and 3' positions further modulates the electronic distribution and lipophilicity of the molecule, enhancing its interaction with biological targets. This structural motif has been extensively studied for its role in modulating enzyme inhibition, receptor binding, and other pharmacological effects.

In recent years, 2',3-Difluorobiphenyl-2-carboxaldehyde has been explored as a key intermediate in the synthesis of various bioactive compounds. Its aldehyde functionality provides a reactive site for further derivatization, allowing chemists to introduce diverse substituents and explore new chemical space. This flexibility has made it a popular choice for medicinal chemists seeking to develop inhibitors of kinases, transcription factors, and other critical biological targets.

One of the most compelling aspects of 2',3-Difluorobiphenyl-2-carboxaldehyde is its potential in the development of small-molecule probes for biochemical studies. The compound's ability to serve as a precursor for fluorescent probes and enzyme substrates has opened new avenues in drug discovery and biomarker identification. For instance, researchers have utilized derivatives of this compound to develop highly sensitive assays for enzymes involved in cancer metabolism, providing insights into disease mechanisms and potential therapeutic strategies.

Recent studies have highlighted the role of fluorinated biphenyl derivatives in modulating immune responses. 2',3-Difluorobiphenyl-2-carboxaldehyde has been shown to exhibit immunomodulatory properties when incorporated into designed molecules. These findings are particularly relevant in the context of developing treatments for autoimmune diseases and chronic inflammatory conditions. The compound's ability to interact with immune cell receptors without significant off-target effects makes it an attractive candidate for further investigation.

The synthesis of 2',3-Difluorobiphenyl-2-carboxaldehyde presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic techniques and flow chemistry have made it possible to produce this compound more efficiently. These innovations not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacokinetic properties of 2',3-Difluorobiphenyl-2-carboxaldehyde derivatives are another area of active research. Fluorine atoms can significantly influence metabolic stability, bioavailability, and distribution within the body. By carefully tuning the substitution pattern on the biphenyl core, researchers can optimize these properties for better therapeutic outcomes. For example, certain derivatives have shown improved oral bioavailability while maintaining strong binding affinity to biological targets.

In conclusion, 2',3-Difluorobiphenyl-2-carboxaldehyde (CAS No: 1214355-52-8) represents a promising scaffold for drug discovery with diverse applications in chemical biology and medicinal chemistry. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an invaluable tool for developing novel therapeutics. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.